tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate

• IUPAC Name: tert-butyl 3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate
• InChI: InChI=1S/C13H18N2O2/c1-13(2,3)17-12(16)15-9-5-6-10-11(15)7-4-8-14-10/h4,7-8H,5-6,9H2,1-3H3
• InChI Key: OYTGMXKBWKMKNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2=C1C=CC=N2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

Tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Naphthyridine Derivatives

tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate plays a key role in the synthesis of various naphthyridine derivatives. One study reports a catalyst-free method for synthesizing naphtho[1,6]naphthyridine derivatives using tert-butyl 2,4-dioxopiperidine-1-carboxylate, a related compound, indicating its potential in creating complex organic structures (Mu et al., 2015). Similarly, another research utilized tert-butyl 2,4-dioxopiperidine-1-carboxylate in the combinatorial synthesis of fused tetracyclic heterocycles, demonstrating its versatility in creating bioactive molecules (Li et al., 2013).

Intermediate for Anticancer Drugs

An important application of tert-butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate is as an intermediate in the synthesis of small molecule anticancer drugs. A study highlighted its role in producing compounds like tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, which are crucial for developing novel anticancer agents (Zhang et al., 2018).

Enantioselective Fluorescence Sensing

This compound is also instrumental in enantioselective fluorescence sensing. A study utilized a related compound, 1,8-Bis(3-tert-butyl-9-acridyl)naphthalene N, N'-dioxide, for creating a highly fluorescent scandium complex capable of enantioselective sensing of chiral amino alcohols, showcasing its potential in analytical applications (Liu, Pestano, & Wolf, 2008).

Antimycobacterial Activities

Another notable application is in antimycobacterial agents. A study synthesized various 1,8-naphthyridine-3-carboxylic acids, including derivatives with tert-butyl groups, exhibiting significant antimycobacterial activities in vitro and in vivo against strains of Mycobacterium tuberculosis (Sriram et al., 2007).

Water Oxidation Catalysts

Research also points to the use of tert-butyl substituted naphthyridine derivatives in water oxidation catalysis. A study described the synthesis of Ru complexes with a ligand derived from tert-butyl-substituted naphthyridine, demonstrating their efficiency in oxygen evolution, an essential reaction in water-splitting technologies (Zong & Thummel, 2005).